Cas no 875577-56-3 (1H-Indazole-3-carboxamide, N-hydroxy-1-(phenylmethyl)-)

• Product Name: 1H-Indazole-3-carboxamide, N-hydroxy-1-(phenylmethyl)-
• CAS No: 875577-56-3
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 655161
• PubChem ID: 11694641
• Update Time: 2025-04-19

1H-Indazole-3-carboxamide, N-hydroxy-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxamide, N-hydroxy-1-(phenylmethyl)-
• 1-benzyl-N-hydroxyindazole-3-carboxamide
• SCHEMBL14584133
• DTXSID20470746
• 875577-56-3

• Inchi： 1S/C15H13N3O2/c19-15(17-20)14-12-8-4-5-9-13(12)18(16-14)10-11-6-2-1-3-7-11/h1-9,20H,10H2,(H,17,19)
• InChI Key： LYJGZGJGECZSLJ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1)NO

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų